Cas no 63763-47-3 (Acetamide, N-(5-chloro-2-pyridinyl)-N-[2-(dimethylamino)ethyl]-)

• Product Name: Acetamide, N-(5-chloro-2-pyridinyl)-N-[2-(dimethylamino)ethyl]-
• CAS No: 63763-47-3
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 1657841
• Update Time: 2024-09-12

Acetamide, N-(5-chloro-2-pyridinyl)-N-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2-pyridinyl)-N-[2-(dimethylamino)ethyl]-

• Inchi： 1S/C11H16ClN3O/c1-9(16)15(7-6-14(2)3)11-5-4-10(12)8-13-11/h4-5,8H,6-7H2,1-3H3
• InChI Key： ISBHUAXUXXLTPZ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC=C(Cl)C=C1)CCN(C)C)(=O)C

Computed Properties

• Exact Mass: 241.09838
• Monoisotopic Mass: 241.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±37.0 °C(Predicted)
• PSA: 36.44
• pka: 8.01±0.28(Predicted)